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molecular formula C9H11NO2 B1277344 3-(1,3-Dioxolan-2-yl)aniline CAS No. 6398-87-4

3-(1,3-Dioxolan-2-yl)aniline

Cat. No. B1277344
CAS RN: 6398-87-4
M. Wt: 165.19 g/mol
InChI Key: SPLTWZBWXIJQME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07253194B2

Procedure details

A solution of acetyl chloride (3.75 g, 0.048 mol, 3.4 mL) in CH2Cl2 (6.5 mL) was added dropwise over 15 min to an ice-bath chilled solution of 3-[1,3]dioxolan-2-yl-phenylamine (7.18 g, 0.043 mol) and pyridine (3.40 g, 0.043 mol, 3.5 mL) in CH2Cl2 (85 mL). The solution was then brought to room temperature, stirred for 1 hr, and poured onto ice-water (60 mL). The phases were separated, and the organic layer washed with water, saturated NaHCO3, brine and dried with MgSO4. Removal of the solvent in vacuo afforded N-(3-[1,3]dioxolan-2-yl-phenyl)-acetamide (8.01 g, 90%). 1H NMR (CDCl3) δ 2.08 (s, 3H), 4.03 (d of mult., ethylenedioxy), 5.71 (s, 1H), 7.17 (d, J=8 Hz, 1H), 7.26 (t, J=8 Hz, 1H), 7.53 (d, J=8 Hz, 1H), 7.62 (s, 1H), 8.32 (br s, 1H). 13C NMR (CDCl3) δ 168.9, 138.8, 138.3, 129.1, 122.3, 120.8, 118.1, 103.5, 65.4, 24.4.
Name
acetyl chloride
Quantity
3.4 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
6.5 mL
Type
solvent
Reaction Step One
Name
3-[1,3]dioxolan-2-yl-phenylamine
Quantity
7.18 g
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Name
CH2Cl2
Quantity
85 mL
Type
solvent
Reaction Step Two
Name
N-(3-[1,3]dioxolan-2-yl-phenyl)-acetamide
Yield
90%

Identifiers

REACTION_CXSMILES
[C:1](Cl)(=[O:3])[CH3:2].[O:5]1[CH2:9][CH2:8][O:7][CH:6]1[C:10]1[CH:11]=[C:12]([NH2:16])[CH:13]=[CH:14][CH:15]=1.N1C=CC=CC=1>C(Cl)Cl>[O:5]1[CH2:9][CH2:8][O:7][CH:6]1[C:10]1[CH:11]=[C:12]([NH:16][C:1](=[O:3])[CH3:2])[CH:13]=[CH:14][CH:15]=1

Inputs

Step One
Name
acetyl chloride
Quantity
3.4 mL
Type
reactant
Smiles
C(C)(=O)Cl
Name
CH2Cl2
Quantity
6.5 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
3-[1,3]dioxolan-2-yl-phenylamine
Quantity
7.18 g
Type
reactant
Smiles
O1C(OCC1)C=1C=C(C=CC1)N
Name
pyridine
Quantity
3.5 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
CH2Cl2
Quantity
85 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
stirred for 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was then brought to room temperature
ADDITION
Type
ADDITION
Details
poured onto ice-water (60 mL)
CUSTOM
Type
CUSTOM
Details
The phases were separated
WASH
Type
WASH
Details
the organic layer washed with water, saturated NaHCO3, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with MgSO4
CUSTOM
Type
CUSTOM
Details
Removal of the solvent in vacuo

Outcomes

Product
Details
Reaction Time
 1 h
Name
N-(3-[1,3]dioxolan-2-yl-phenyl)-acetamide
Type
product
Smiles
O1C(OCC1)C=1C=C(C=CC1)NC(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 8.01 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 89.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.